Cas no 1546083-42-4 (4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine
• CAS No: 1546083-42-4
• MF: C₁₁H₇Cl₂FN₂
• MW: 257.09108376503
• CID: 5578590
• Update Time: 2025-06-14

4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methyl-
• 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine

• Inchi： 1S/C11H7Cl2FN2/c1-6-15-10(5-11(13)16-6)8-3-2-7(14)4-9(8)12/h2-5H,1H3
• InChI Key： HTSYLSNTRHUQES-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(F)C=C2Cl)=CC(Cl)=N1

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 329.9±37.0 °C(Predicted)
• pka: -1.82±0.39(Predicted)

Additional information on 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine

Recent Advances in the Study of 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine (CAS: 1546083-42-4)

The compound 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine (CAS: 1546083-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including the chloro and fluoro substituents, contribute to its reactivity and utility in medicinal chemistry.

Recent studies have focused on optimizing the synthetic routes for 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is critical for industrial applications, where consistent quality and cost-effectiveness are paramount. The study also highlighted the compound's role in the synthesis of next-generation EGFR inhibitors, which are being investigated for their efficacy in treating non-small cell lung cancer.

In addition to its synthetic applications, 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine has been explored for its direct biological activity. Preliminary in vitro assays conducted by researchers at the University of Cambridge demonstrated moderate inhibitory effects on specific protein kinases involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in autoimmune disease therapy, though further in vivo studies are required to validate these effects.

The pharmacokinetic properties of derivatives stemming from this compound have also been a subject of investigation. A 2024 study in Molecular Pharmaceutics utilized computational modeling to predict the absorption and distribution characteristics of several analogs. The results indicated that modifications to the pyrimidine core could significantly alter bioavailability, providing a roadmap for future drug design efforts. These insights are particularly valuable for researchers aiming to develop orally administered therapeutics with improved efficacy.

Despite these promising developments, challenges remain in the widespread adoption of 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine. Regulatory considerations, such as the environmental impact of its halogenated structure, must be addressed. Recent guidelines from the European Medicines Agency (EMA) emphasize the need for greener alternatives in pharmaceutical manufacturing, prompting researchers to explore sustainable synthetic methods. Collaborative efforts between academia and industry are underway to balance efficiency with environmental responsibility.

In conclusion, 4-chloro-6-(2-chloro-4-fluorophenyl)-2-methylpyrimidine (CAS: 1546083-42-4) represents a versatile and valuable compound in modern drug discovery. Its applications span from synthetic intermediate to potential therapeutic agent, with ongoing research uncovering new opportunities and addressing existing limitations. As the field progresses, interdisciplinary approaches will be essential to fully realize the potential of this molecule in addressing unmet medical needs.